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Compound of Interest

Compound Name: Direct yellow 34

Cat. No.: B1595625 Get Quote

An In-depth Technical Guide to Direct Yellow 34 (C.I. 29060)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of the disazo dye, Direct Yellow 34 (C.I. 29060). The information presented herein

is intended to support research and development activities by providing key data on its

characteristics, synthesis, and applications.

Chemical and Physical Properties
Direct Yellow 34, also known by its synonym Direct Fast Yellow 3RL, is a water-soluble dye

utilized primarily in the paper and textile industries for coloring cellulosic fibers.[1][2]

Identifiers and General Characteristics
The fundamental identification and general properties of Direct Yellow 34 are summarized in

the table below.
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Property Value

C.I. Name Direct Yellow 34[1]

C.I. Number 29060[1][3]

CAS Number 6420-33-3[1][3]

Synonym Direct Fast Yellow 3RL[1][3]

Molecular Formula C₃₇H₂₈N₆Na₄O₁₅S₄[1][3]

Systematic Name

tetrasodium 3,3'-[carbonylbis[imino(5-methoxy-

2-methyl-4,1-phenylene)azo]]bis(naphthalene-

1,5-disulphonate)[4][5]

Appearance Red-Light Yellow Powder[3]

Chemical Class Disazo Dye[1]

Physicochemical Data
Quantitative and qualitative physicochemical data for Direct Yellow 34 are presented in the

following table.
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Property Value

Molecular Weight 1016.87 g/mol [1][3]

Melting Point
Information not publicly available; likely

decomposes before melting.

Boiling Point Information not publicly available.

Density Information not publicly available.

Solubility Soluble in water, forming an orange solution.[1]

Behavior in Strong Acid

In concentrated sulfuric acid, it produces a blue

to blue-black precipitate. In concentrated

hydrochloric acid, a blu-ray black precipitate is

formed.[1]

Behavior in Strong Base
In a 10% sodium hydroxide solution, a yellow

precipitate is formed.[1]

Fastness Properties
The resistance of Direct Yellow 34 to various environmental factors is crucial for its

application. Standardized fastness ratings are provided below.

Property ISO Rating AATCC Rating

Light Fastness 6-7[1] 5[1]

Washing (Soaping) Fading: 2-3, Staining: 3[1] Fading: 3-4, Staining: 3[1]

Acid Resistance Fading: 3[1] 4-5[1]

Alkali Resistance Fading: 5[1] 3[1]

Water Resistance Fading: 3[1] 3[1]

Experimental Protocols
The following sections detail the methodologies for the synthesis of Direct Yellow 34 and its

application in dyeing.
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Synthesis of Direct Yellow 34 (C.I. 29060)
The synthesis is a classic example of azo dye production, involving diazotization followed by a

coupling reaction.[1]

Protocol:

Diazotization of 3-Aminonaphthalene-1,5-disulfonic acid: a. Prepare an aqueous solution of

3-Aminonaphthalene-1,5-disulfonic acid. b. Cool the solution to a temperature range of 0-5°C

using an ice bath. c. Under constant stirring, slowly add a pre-cooled aqueous solution of

sodium nitrite. d. Acidify the mixture by the dropwise addition of concentrated hydrochloric

acid, maintaining the temperature between 0-5°C. The completion of diazotization is

indicated by a positive test on starch-iodide paper (immediate blue-black color).

Coupling to 2-Amino-4-methylanisole: a. In a separate reaction vessel, prepare a solution of

2-Amino-4-methylanisole. b. Cool this solution to below 10°C. c. Slowly add the cold

diazonium salt solution from step 1 to the 2-Amino-4-methylanisole solution with vigorous

agitation. d. Maintain the temperature of the reaction mixture below 10°C to ensure the

stability of the diazonium salt and control the coupling reaction. e. The coupling reaction

results in the formation of the Direct Yellow 34 dye precipitate.

Isolation and Purification: a. The precipitated dye is collected by filtration. b. The crude dye is

then subjected to a purification process, which may be what is referred to in some technical

literature as "light gasification," likely a washing or recrystallization step to remove unreacted

starting materials and byproducts.[1] c. The purified dye is then dried to yield the final

product.

Dyeing of Cotton with Direct Yellow 34
This protocol provides a general laboratory procedure for the application of Direct Yellow 34 to

a cellulosic substrate such as cotton.

Materials and Reagents:

Direct Yellow 34 dye

Scoured and bleached cotton fabric
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Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Na₂CO₃)

Non-ionic detergent

Distilled water

Laboratory dyeing apparatus

Protocol:

Preparation of the Dyebath: a. Accurately weigh the cotton fabric sample. b. Calculate the

required amount of Direct Yellow 34 for the desired shade depth (e.g., 1.0% on weight of

fabric, o.w.f.). c. Create a smooth paste of the dye powder with a small volume of cold

distilled water. d. Dissolve the paste by adding boiling distilled water with continuous stirring.

e. In the dyeing vessel, add the dissolved dye, the required amount of electrolyte (e.g., 10-20

g/L NaCl), and a small amount of sodium carbonate (e.g., 1-2 g/L) to maintain an alkaline

pH. f. Add sufficient distilled water to achieve the desired liquor ratio (e.g., 20:1).

Dyeing Procedure: a. Thoroughly wet the cotton fabric sample before introducing it into the

dyebath at an initial temperature of approximately 40°C. b. Raise the temperature of the

dyebath to 90-95°C at a rate of 2°C per minute. c. Maintain the dyeing at this temperature for

45-60 minutes, ensuring the fabric is continuously agitated to promote level dyeing. d. After

the dyeing period, allow the dyebath to cool down to about 60°C.

Rinsing and After-treatment: a. Remove the dyed fabric from the dyebath and rinse it under

cold running water until the water runs clear. b. For improved wash fastness, a soaping

treatment is recommended. This involves washing the dyed fabric in a solution containing 2

g/L of a non-ionic detergent at 60-70°C for 15 minutes. c. Rinse the fabric thoroughly with hot

water followed by cold water. d. Squeeze the excess water from the fabric and allow it to air

dry.

Visualizations
The following diagrams illustrate the logical workflows for the synthesis and application of

Direct Yellow 34.
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Diazotization

Coupling

3-Aminonaphthalene-1,5-disulfonic acid Diazonium Salt

NaNO2 + HCl (0-5°C)

Direct Yellow 34

<10°C

2-Amino-4-methylanisole

Click to download full resolution via product page

Caption: Synthesis workflow of Direct Yellow 34.
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Dyebath Preparation
(Dye, Electrolyte, Alkali)

Introduce Cotton Fabric (40°C)

Heat to 95°C

Hold for 45-60 min

Cool to 60°C

Rinse with Cold Water

Soaping Treatment (Optional)

Final Rinse & Dry

Click to download full resolution via product page

Caption: Experimental workflow for dyeing cotton fabric.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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